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Compound of Interest

Compound Name: 5-Chloro-2,3-dimethylpyrazine
CAS No.: 59489-32-6
Cat. No.: B1590686
Get Quote
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An In-depth Technical Guide to the Physical Properties of 5-Chloro-2,3-dimethylpyrazine

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Chloro-2,3-dimethylpyrazine is a substituted heterocyclic compound that serves as a
valuable building block in medicinal chemistry and materials science. Its unique electronic and
structural properties, conferred by the pyrazine core, two methyl groups, and a chloro
substituent, make it a versatile synthon for the development of novel therapeutic agents and
functional materials. A thorough understanding of its physical properties is paramount for its
effective utilization in synthesis, process development, and quality control. This guide provides
a comprehensive overview of the core physical characteristics of 5-Chloro-2,3-
dimethylpyrazine, grounded in experimental data and theoretical principles, to support its
application in research and development.

Molecular and Physicochemical Properties
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The fundamental physicochemical properties of 5-Chloro-2,3-dimethylpyrazine are

summarized in the table below. These values are critical for handling, storage, and reaction

setup.

Significance for
Property Value

Researchers

Provides the elemental
Molecular Formula CeH7CIN2 N

composition.

Essential for stoichiometric
Molecular Weight 142.59 g/mol calculations in chemical

reactions.

The unique identifier for this
CAS Number 59489-32-6 N _

specific chemical substance.

Indicates that the melting point
Physical Form Liquid is below ambient temperature.

[1]

Boiling Point

81 °C at 18 Torr

The temperature at which the
vapor pressure equals the
applied pressure; a key
parameter for purification by
distillation.[2]

Density

1.2+0.1 g/lcm?3

Important for mass-to-volume
conversions in experimental

setups.[2]

Flash Point

90.3+11.5°C

The lowest temperature at
which vapors will ignite in the
presence of an ignition source;

a critical safety parameter.[2]

Refractive Index

1.526

A measure of how light
propagates through the
substance, often used as a
quick purity check.[2]
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Melting Point Analysis

As a liquid at standard laboratory conditions, the melting point of 5-Chloro-2,3-
dimethylpyrazine is below typical room temperature (approximately 20-25°C). The lack of a
defined, high melting point can be attributed to its molecular structure. The asymmetric
substitution on the pyrazine ring hinders the formation of a stable crystal lattice, and the
intermolecular forces are not strong enough to maintain a solid state at room temperature.

Solubility Profile

The solubility of a compound is a critical factor in designing reaction conditions, purification
protocols, and in the case of drug development, formulation strategies.

Theoretical Solubility Assessment

The molecular structure of 5-Chloro-2,3-dimethylpyrazine—featuring a polar pyrazine ring
and a halogen substituent, alongside nonpolar methyl groups—suggests a degree of
amphiphilicity. It is anticipated to be soluble in a range of common organic solvents and
sparingly soluble in water. The nitrogen atoms in the pyrazine ring can act as hydrogen bond
acceptors, which may contribute to its solubility in protic solvents.

Experimental Protocol for Solubility Determination

To ascertain the precise solubility, a systematic experimental approach is necessary.

Objective: To determine the qualitative and quantitative solubility of 5-Chloro-2,3-
dimethylpyrazine in various solvents.

Materials:

5-Chloro-2,3-dimethylpyrazine

A selection of solvents (e.g., water, ethanol, dimethyl sulfoxide (DMSO), acetone, toluene)

Vials with screw caps

Analytical balance
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» \ortex mixer
e Centrifuge
o High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system
Procedure:
e Qualitative Assessment:
1. To a series of labeled vials, add 1 mL of each test solvent.
2. Add approximately 10 mg of 5-Chloro-2,3-dimethylpyrazine to each vial.
3. Vortex each vial vigorously for 1-2 minutes.

4. Visually inspect for the presence of undissolved material. Classify as "soluble,” "partially
soluble,” or "insoluble."”

e Quantitative Assessment (Shake-Flask Method):

1. Prepare saturated solutions by adding an excess of 5-Chloro-2,3-dimethylpyrazine to
each solvent in a sealed vial until a solid/liquid equilibrium is observed.

2. Agitate the vials at a constant temperature (e.g., 25°C) for a sufficient period (typically 24-
48 hours) to ensure equilibrium is reached.

3. Centrifuge the vials to pellet the undissolved solute.
4. Carefully withdraw a known volume of the supernatant.

5. Dilute the aliquot with a suitable solvent to a concentration within the linear range of the
analytical method (HPLC or GC).

6. Quantify the concentration against a standard curve.
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4 Qualitative Solubility A /Quantitative Solubility (Shake-FIask)\

Add 1 mL solvent to vial Add excess compound to solvent
; ;
Add ~10 mg of compound Agitate for 24-48h at constant T
; ;
Vortex for 1-2 min Centrifuge to pellet excess solid
; ;
Visually inspect Withdraw supernatant

. ) i

Dilute for analysis

'

Analyze by HPLC/GC

Click to download full resolution via product page

Solubility Determination Workflow

Spectroscopic Characterization

Spectroscopic analysis provides a detailed fingerprint of the molecular structure, confirming its
identity and purity.

'H NMR Spectroscopy
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Proton Nuclear Magnetic Resonance (*H NMR) spectroscopy reveals the electronic
environment of the hydrogen atoms in the molecule.

e 1H NMR (400 MHz, CDCIs): 4 8.32 (s, 1H), 2.54 (s, 6H).[2]
Interpretation:

e 0 8.32 (s, 1H): This singlet corresponds to the single proton on the pyrazine ring. Its
downfield chemical shift is a result of the deshielding effect of the electronegative nitrogen
atoms and the aromatic character of the ring.

e 0 2.54 (s, 6H): This singlet, integrating to six protons, represents the two methyl groups. The
single peak indicates that the two methyl groups are chemically equivalent due to free
rotation and the overall symmetry of that portion of the molecule.

3C NMR Spectroscopy

Carbon-13 NMR provides information about the carbon skeleton of the molecule. While specific
experimental data for 5-Chloro-2,3-dimethylpyrazine is not readily available, the expected
chemical shifts can be predicted based on the electronic effects of the substituents.

Predicted **C Chemical .
Carbon Atom ] Rationale
Shift (ppm)

These carbons are part of the
) aromatic pyrazine ring and are
C2, C3 (bearing CH5) 150-155 ) )
deshielded by the adjacent

nitrogen atoms.

) The electronegative chlorine
C5 (bearing Cl) 145-150 ] ]
atom causes a downfield shift.

This carbon is deshielded by
C6 (bearing H) 135-140 the adjacent nitrogen and the

aromatic ring current.

Typical chemical shift for
CHs 20-25 methyl groups attached to an
sp2? hybridized carbon.
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Infrared (IR) Spectroscopy

IR spectroscopy identifies the functional groups present in a molecule through their
characteristic vibrational frequencies.

Wavenumber (cm—?) Vibrational Mode Functional Group
3050-3150 C-H stretch Aromatic C-H
2850-3000 C-H stretch Methyl C-H
1500-1600 C=N stretch Pyrazine ring
1400-1500 C=C stretch Pyrazine ring
1000-1200 C-Cl stretch Chloroalkane

Mass Spectrometry

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule.

o Expected Molecular lon (M*): A peak at m/z = 142.

 Isotopic Peak (M+2): Due to the natural abundance of the 37Cl isotope, a characteristic peak
at m/z = 144 with an intensity of approximately one-third of the M+ peak is expected.

» Key Fragmentation: The molecular ion is expected to be relatively stable due to the aromatic
nature of the pyrazine ring. Common fragmentation pathways may involve the loss of a
chlorine radical (Cle) or a methyl radical (CHse).

[CeH7CIN2]*
mi/z = 142/144

-Cle - CHse
[CeH7N2]* [CsHaCINz2]*
m/z = 107 m/z = 127/129
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Proposed Mass Spectrometry Fragmentation

Experimental Methodologies: Boiling Point
Determination

Accurate determination of the boiling point is crucial for purification and as an indicator of purity.
For research purposes, a micro-boiling point determination is often employed to conserve
valuable material.

Objective: To determine the boiling point of 5-Chloro-2,3-dimethylpyrazine using a micro-
reflux method.

Apparatus:

Heating block or oil bath

Small test tube

Thermometer

Capillary tube (sealed at one end)

Stir bar (if using a heating block with a stirrer)

Procedure:

Place a small amount (0.5-1 mL) of 5-Chloro-2,3-dimethylpyrazine into the test tube.
o Invert a capillary tube (sealed end up) and place it into the test tube.

o Secure the test tube to a thermometer, ensuring the bulb of the thermometer is level with the
sample.

e Immerse the assembly into a heating block or oil bath.

e Heat the apparatus gradually.
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» Observe the capillary tube. A slow stream of bubbles will emerge as the air inside expands.

» As the liquid approaches its boiling point, the rate of bubbling will increase significantly as
the capillary fills with the vapor of the substance.

e Record the temperature at which a rapid and continuous stream of bubbles emerges from
the capillary. This is the boiling point. At this temperature, the vapor pressure of the liquid
equals the atmospheric pressure.

Experimental Setup Measurement
Place sample in test tube Heat gradually
: ;
Add inverted capillary tube Observe for rapid, continuous bubbles
: ;
Attach to thermometer Record temperature
:
Immerse in heating bath

Click to download full resolution via product page

Micro-Boiling Point Determination Workflow

Conclusion

The physical properties of 5-Chloro-2,3-dimethylpyrazine—including its liquid state at room
temperature, boiling point, density, and spectroscopic characteristics—are dictated by its
unique molecular structure. This guide provides a foundational understanding of these
properties and outlines reliable experimental protocols for their determination. A thorough grasp
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of this information is essential for chemists and researchers to confidently and safely utilize this
versatile compound in the synthesis of advanced materials and novel pharmaceutical agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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